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Compound of Interest

Compound Name: 10-Bromodecanol

Cat. No.: B1266680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 10-
Bromodecanol, a valuable intermediate in organic synthesis. The document outlines its boiling

point and density, supported by detailed experimental protocols for their determination.

Core Physical Properties of 10-Bromodecanol
10-Bromodecanol is a clear, pale yellow liquid at room temperature.[1] Its key physical

characteristics are summarized in the table below.

Physical Property Value Conditions

Boiling Point 165-169 °C at 10 mmHg[1][2][3][4][5][6]

Density 1.19 g/mL at 25 °C[1][2][3][4][5]

Experimental Protocols
The following sections detail standardized methodologies for the experimental determination of

the boiling point and density of a liquid compound such as 10-Bromodecanol.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7] For accurate determination, especially for small sample volumes, the micro-reflux

method is commonly employed.[8]

Apparatus:

Heating block or oil bath

Small test tube

Thermometer

Capillary tube (sealed at one end)

Stirring bar (optional)

Procedure:

A small sample (approximately 0.5 mL) of the liquid is placed into the test tube.[8]

A capillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.

The apparatus is gently heated, and the liquid is observed.[9]

As the temperature rises, a steady stream of bubbles will emerge from the open end of the

capillary tube.[8]

Heating is then discontinued, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.[8]

Determination of Density
Density is the mass per unit volume of a substance.[10] It is a fundamental physical property

that can be determined with high precision.

Apparatus:
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Analytical balance

Graduated cylinder or pycnometer (density bottle)

Thermometer

Procedure:

An empty, clean, and dry graduated cylinder or pycnometer is weighed on an analytical

balance, and its mass is recorded.[11]

A known volume of the liquid is carefully added to the graduated cylinder. The volume is read

from the bottom of the meniscus.[11]

The graduated cylinder containing the liquid is reweighed, and the new mass is recorded.[11]

The mass of the liquid is determined by subtracting the mass of the empty cylinder from the

mass of the filled cylinder.

The density is then calculated by dividing the mass of the liquid by its volume.[10][11]

The temperature at which the measurement is taken should be recorded, as density is

temperature-dependent.[10]

Workflow for Physical Property Determination
The logical flow for determining the physical properties of a liquid sample is outlined in the

diagram below.
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Workflow for Physical Property Determination of a Liquid Sample

Obtain Liquid Sample
(e.g., 10-Bromodecanol)

Determine Boiling Point Determine Density

Record and Analyze Data

Final Report

Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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